Cas no 2231675-58-2 (2-Chloro-5-(3-(trifluoromethyl)-3H-diazirin-3-yl)-3-methylpyridine)

2-Chloro-5-(3-(trifluoromethyl)-3H-diazirin-3-yl)-3-methylpyridine is a heterocyclic compound featuring a diazirine functional group, which is highly valuable in photolabeling and crosslinking applications. The trifluoromethyl-diazirine moiety enables efficient covalent binding to target molecules upon UV irradiation, making it a useful tool in biochemical and pharmaceutical research. The chloro and methyl substituents on the pyridine ring enhance its reactivity and selectivity in synthetic modifications. This compound is particularly advantageous for studying protein-protein interactions, ligand-receptor binding, and other molecular interactions due to its stability under ambient conditions and controlled photoreactivity. Its structural features make it a versatile intermediate for designing probes in chemical biology.
2-Chloro-5-(3-(trifluoromethyl)-3H-diazirin-3-yl)-3-methylpyridine structure
2231675-58-2 structure
Product Name:2-Chloro-5-(3-(trifluoromethyl)-3H-diazirin-3-yl)-3-methylpyridine
CAS No:2231675-58-2
MF:C8H5ClF3N3
MW:235.593610525131
MDL:MFCD31621164
CID:4783529
Update Time:2025-05-24

2-Chloro-5-(3-(trifluoromethyl)-3H-diazirin-3-yl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-5-(3-(trifluoromethyl)-3H-diazirin-3-yl)-3-methylpyridine
    • 2-chloro-3-methyl-5-[3-(trifluoromethyl)diazirin-3-yl]pyridine
    • MDL: MFCD31621164
    • Inchi: 1S/C8H5ClF3N3/c1-4-2-5(3-13-6(4)9)7(14-15-7)8(10,11)12/h2-3H,1H3
    • InChI Key: ZNLNRIAFVUWJBY-UHFFFAOYSA-N
    • SMILES: ClC1=C(C)C=C(C=N1)C1(C(F)(F)F)N=N1

Computed Properties

  • Exact Mass: 235.0124094 g/mol
  • Monoisotopic Mass: 235.0124094 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 37.6
  • Molecular Weight: 235.59

2-Chloro-5-(3-(trifluoromethyl)-3H-diazirin-3-yl)-3-methylpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
190159-250mg
2-Chloro-5-(3-(trifluoromethyl)-3H-diazirin-3-yl)-3-methylpyridine
2231675-58-2
250mg
$976.00 2023-09-07
Matrix Scientific
190159-500mg
2-Chloro-5-(3-(trifluoromethyl)-3H-diazirin-3-yl)-3-methylpyridine
2231675-58-2
500mg
$1650.00 2023-09-07

Additional information on 2-Chloro-5-(3-(trifluoromethyl)-3H-diazirin-3-yl)-3-methylpyridine

2-Chloro-5-(3-(trifluoromethyl)-3H-diazirin-3-yl)-3-methylpyridine: A Comprehensive Overview

2-Chloro-5-(3-(trifluoromethyl)-3H-diazirin-3-yl)-3-methylpyridine, also known by its CAS number 2231675-58-2, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for advanced chemical functionalities. Recent studies have highlighted its role in the development of novel materials and its potential in pharmaceutical applications.

The molecular structure of 2-Chloro-5-(3-(trifluoromethyl)-3H-diazirin-3-yl)-3-methylpyridine is characterized by a pyridine ring substituted with a chlorine atom at position 2, a trifluoromethyl-substituted diazirine group at position 5, and a methyl group at position 3. This combination of substituents imparts the compound with unique electronic and steric properties, making it a valuable building block in organic synthesis. The diazirine group, in particular, has been the focus of recent research due to its reactivity and potential for forming covalent bonds under specific conditions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No. 2231675-58-2. Researchers have developed novel methodologies to incorporate the diazirine moiety into complex molecular frameworks, leveraging its reactivity for site-specific functionalization. These methods often involve metal-catalyzed cross-coupling reactions or photochemical activation, which have significantly improved the yield and purity of the compound.

The biological activity of 2-Chloro-5-(3-(trifluoromethyl)-3H-diazirin-3-yl)-3-methylpyridine has also been explored in recent studies. Investigations into its interaction with biological systems have revealed potential applications in drug discovery. The compound's ability to modulate enzyme activity and its selectivity towards certain biological targets make it a promising candidate for further exploration in pharmacological research.

In terms of industrial applications, CAS No. 2231675-58-2 has shown promise in the development of advanced materials, particularly in the field of electronics. Its electronic properties make it a suitable candidate for use in organic semiconductors and optoelectronic devices. Recent breakthroughs in material science have demonstrated how this compound can be integrated into thin-film transistor (TFT) architectures, offering improved device performance and stability.

The environmental impact of synthesizing and using 2-Chloro-5-(3-(trifluoromethyl)-3H-diazirin-3-yl)-3-methylpyridine has also been a topic of interest. Researchers are actively exploring green chemistry approaches to minimize waste and reduce the environmental footprint associated with its production. These efforts align with global initiatives to promote sustainable chemical practices.

In conclusion, CAS No. 2231675-58-2, or 2-Chloro-5-(3-(trifluoromethyl)-3H-diazirin-3-yl)-3-methylpyridine, represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future innovations within organic chemistry, materials science, and pharmacology.

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